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An In-depth Technical Guide on the Physical and Chemical Properties of Ethyl 2-Furoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-furoate is a carboxylic ester with the molecular formula C₇H₈O₃.[1] It is a versatile

compound utilized as a flavoring agent in the food and beverage industry and as an

intermediate in organic synthesis for the preparation of various pharmaceuticals and

fragrances.[1][2] This document provides a comprehensive overview of the physical and

chemical properties of ethyl 2-furoate, including its synthesis, reactivity, and spectral

characteristics, to support its application in research and development.

Chemical Structure and Identification
IUPAC Name: ethyl furan-2-carboxylate[3]

CAS Number: 614-99-3[3]

Molecular Formula: C₇H₈O₃[1][2]

SMILES: CCOC(=O)c1ccco1[4]

InChI Key: NHXSTXWKZVAVOQ-UHFFFAOYSA-N[4]
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Ethyl 2-furoate is a colorless to light yellow liquid or crystalline solid with a characteristic

warm, fruity-floral odor.[5][6][7] The quantitative physical properties are summarized in the table

below.

Property Value Reference

Molecular Weight 140.14 g/mol [1][3]

Appearance
Colorless thallus crystals or

colorless to light yellow liquid
[1][5][7]

Odor

Warm, fruity-floral, slightly

more pungent than ethyl

benzoate

[5][8]

Melting Point 32-37 °C [1][4][5]

Boiling Point 196 °C at 760 mmHg [1][4][5][9]

Density 1.117 g/mL at 25 °C [1][4][5][9]

Flash Point 70 °C (158 °F) - closed cup [1][8][10]

Refractive Index 1.4797 (at 20.8 °C) [1]

Solubility
Insoluble in water; soluble in

alcohol and oils.
[1][2][5]

Vapor Pressure
0.391 mmHg at 25 °C

(estimated)
[8]

Chemical Properties and Reactivity
Ethyl 2-furoate undergoes reactions typical of an ester.

Hydrolysis: It is susceptible to decomposition upon exposure to water, undergoing hydrolysis

to yield 2-furoic acid and ethanol.[1] This reaction is catalyzed by acids or bases.

Synthesis: The primary method for its production is the esterification of 2-furoic acid with

ethanol.[5][6] 2-furoic acid itself is typically produced through the oxidation of furfural.[6]
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Spectroscopic Data
Mass Spectrometry (GC-MS): The mass spectrum of ethyl 2-furoate shows characteristic

peaks at m/z 95, 112, 140, 96, and 68.[3]

Infrared (IR) Spectroscopy: IR spectral data is available and can be used for the

identification and characterization of the compound.[3][11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR data are

available for structural elucidation.[11]

Experimental Protocols
Synthesis of Ethyl 2-Furoate via Esterification
This protocol describes the synthesis of ethyl 2-furoate from 2-furoic acid and ethanol using a

solid acid catalyst.[13]

Materials:

2-Furoic acid (bran acid)

Ethanol

Benzene

Solid super-strong acid catalyst (e.g., SO₄²⁻/TiO₂)

Saturated NaCl solution

Anhydrous MgSO₄

Diethyl ether

Procedure:

In a three-necked flask equipped with a reflux condenser, thermometer, and mechanical

stirrer, add 11.2 g (0.1 mol) of 2-furoic acid, an appropriate molar excess of ethanol, and 20

mL of benzene.
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Add a catalytic amount of the solid super-strong acid.

Heat the mixture to reflux and maintain the reaction for 6-7 hours at approximately 60 °C.[13]

After the reaction is complete, cool the mixture and transfer it to a separatory funnel

containing 100 mL of water.

Extract the aqueous layer four times with 30 mL portions of diethyl ether.

Combine the organic layers and wash with a saturated NaCl solution.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to obtain crude ethyl 2-furoate.

The product can be further purified by distillation.

Determination of Melting Point
Objective: To determine the melting point range of solid ethyl 2-furoate.

Materials:

Purified ethyl 2-furoate (solid)

Capillary tubes

Melting point apparatus

Thermometer

Procedure:

Ensure the ethyl 2-furoate sample is completely dry and in a powdered form.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-20 °C per minute initially.
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As the temperature approaches the expected melting point (around 30 °C), reduce the

heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire sample becomes a clear liquid (the end of

melting).

The recorded range is the melting point of the sample.

Determination of Solubility
This protocol provides a general method for determining the solubility of ethyl 2-furoate in

various solvents.

Objective: To determine the saturation solubility of ethyl 2-furoate in a specific solvent at a

controlled temperature.

Materials:

Ethyl 2-furoate

High-purity solvents (e.g., water, ethanol, dichloromethane)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Add an excess amount of ethyl 2-furoate to a vial containing a known volume of the

selected solvent.
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Seal the vial and place it in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

Allow the solution to stand at the same temperature to let any undissolved solid settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe

filter to remove any suspended particles.

Dilute the filtered solution with a suitable solvent to a concentration within the linear range of

the analytical instrument.

Analyze the diluted solution using a calibrated HPLC or UV-Vis spectrophotometer to

determine the concentration of ethyl 2-furoate.

Calculate the original concentration in the saturated solution, accounting for the dilution

factor, to determine the solubility.
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Caption: Synthesis workflow of Ethyl 2-Furoate from Furfural.
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Caption: Relationship between properties and applications of Ethyl 2-Furoate.

Safety and Handling
Care should be taken when handling ethyl 2-furoate. It is advised to keep it away from

sources of ignition and to avoid contact with skin and eyes.[1] It should be stored in a cool, dry

place in a tightly sealed container under an inert atmosphere.[7][14]

Conclusion
Ethyl 2-furoate is a well-characterized compound with a range of applications, particularly in

the flavor and fragrance industries and as a synthetic intermediate. This guide has summarized

its key physical and chemical properties, provided experimental protocols for its synthesis and

characterization, and visualized its synthetic pathway and application relationships. This

information serves as a valuable resource for researchers and professionals working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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